Cas no 86334-63-6 (benzyl N-[(2S,3S)-1-[(2,4-dimethoxyphenyl)methyl]-2-(hydroxymethyl)-4-oxo-azetidin-3-yl]carbamate)

• Product Name: benzyl N-[(2S,3S)-1-[(2,4-dimethoxyphenyl)methyl]-2-(hydroxymethyl)-4-oxo-azetidin-3-yl]carbamate
• CAS No: 86334-63-6
• MF: C₂₁H₂₄N₂O₆
• MW: 400.425065994263
• MDL: MFCD27976594
• CID: 5020309
• Update Time: 2023-11-20

benzyl N-[(2S,3S)-1-[(2,4-dimethoxyphenyl)methyl]-2-(hydroxymethyl)-4-oxo-azetidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl ((2S,3S)-1-(2,4-dimethoxybenzyl)-2-(hydroxymethyl)-4-oxoazetidin-3-yl)carbamate
• benzyl((2S,3S)-1-(2,4-dimethoxybenzyl)-2-(hydroxymethyl)-4-oxoazetidin-3-yl)carbamate
• benzyl N-[(2S,3S)-1-[(2,4-dimethoxyphenyl)methyl]-2-(hydroxymethyl)-4-oxoazetidin-3-yl]carbamate
• benzyl N-[(2S,3S)-1-[(2,4-dimethoxyphenyl)methyl]-2-(hydroxymethyl)-4-oxo-azetidin-3-yl]carbamate

• MDL： MFCD27976594
• Inchi： 1S/C21H24N2O6/c1-27-16-9-8-15(18(10-16)28-2)11-23-17(12-24)19(20(23)25)22-21(26)29-13-14-6-4-3-5-7-14/h3-10,17,19,24H,11-13H2,1-2H3,(H,22,26)/t17-,19+/m1/s1
• InChI Key： MRODUQOWGIDAAI-MJGOQNOKSA-N
• SMILES： O=C1[C@H]([C@@H](CO)N1CC1C=CC(=CC=1OC)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 553
• XLogP3: 2.1
• Topological Polar Surface Area: 97.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams